Methyl 6-oxo-1,6-dihydropyridine-2-carboxylate
Cat. No. B1355553
Key on ui cas rn:
30062-34-1
M. Wt: 153.14 g/mol
InChI Key: GJLWQAUHCDNAEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:11][OH:12].[O:1]=[c:2]1[cH:3][cH:4][cH:5][c:6]([C:8](=[O:9])[OH:10])[nH:7]1>>[O:1]=[c:2]1[cH:3][cH:4][cH:5][c:6]([C:8]([O:9][CH3:11])=[O:10])[nH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cccc(=O)[nH]1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1cccc(=O)[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
